Cas no 53333-24-7 (Pentanoic acid, 2,4,4-trimethyl-3-oxo-)

• Product Name: Pentanoic acid, 2,4,4-trimethyl-3-oxo-
• CAS No: 53333-24-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 357548
• PubChem ID: 16061364
• Update Time: 2025-04-19

Pentanoic acid, 2,4,4-trimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,4,4-trimethyl-3-oxo-
• 2,4,4-trimethyl-3-oxopentanoic acid
• 53333-24-7
• DTXSID50581617
• 2,4,4-Trimethyl-3-oxopentanoicacid
• SCHEMBL2467543

• Inchi： 1S/C8H14O3/c1-5(7(10)11)6(9)8(2,3)4/h5H,1-4H3,(H,10,11)
• InChI Key： NVBMXONDBOFHAJ-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)O)C)C(C)(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37